Cas no 2411247-94-2 (2-chloro-N-2-methyl-2-(3-methylpyridin-2-yl)propylacetamide)
2-chloro-N-2-methyl-2-(3-methylpyridin-2-yl)propylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2411247-94-2
- Z2596886551
- EN300-26578385
- 2-Chloro-N-[2-methyl-2-(3-methylpyridin-2-yl)propyl]acetamide
- 2-Chloro-N-[2-methyl-2-(3-methyl-2-pyridinyl)propyl]acetamide
- 2-chloro-N-2-methyl-2-(3-methylpyridin-2-yl)propylacetamide
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- Inchi: 1S/C12H17ClN2O/c1-9-5-4-6-14-11(9)12(2,3)8-15-10(16)7-13/h4-6H,7-8H2,1-3H3,(H,15,16)
- InChI Key: KMMCDGHDZBWOHA-UHFFFAOYSA-N
- SMILES: C(NCC(C)(C1=NC=CC=C1C)C)(=O)CCl
Computed Properties
- Exact Mass: 240.1029409g/mol
- Monoisotopic Mass: 240.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.114±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 410.3±45.0 °C(Predicted)
- pka: 13.82±0.46(Predicted)
2-chloro-N-2-methyl-2-(3-methylpyridin-2-yl)propylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578385-1g |
2-chloro-N-[2-methyl-2-(3-methylpyridin-2-yl)propyl]acetamide |
2411247-94-2 | 90% | 1g |
$0.0 | 2023-09-14 | |
| Enamine | EN300-26578385-1.0g |
2-chloro-N-[2-methyl-2-(3-methylpyridin-2-yl)propyl]acetamide |
2411247-94-2 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-chloro-N-2-methyl-2-(3-methylpyridin-2-yl)propylacetamide Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-chloro-N-2-methyl-2-(3-methylpyridin-2-yl)propylacetamide
2-Chloro-N-(2-methyl-2-(3-methylpyridin-2-yl)propyl)acetamide
The compound CAS No 2411247-94-2, also known as 2-chloro-N-(2-methyl-2-(3-methylpyridin-2-yl)propyl)acetamide, is a versatile organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.
Structural Insights: The molecule consists of a chloro group attached to a propyl chain, which is further substituted with a methyl group and a 3-methylpyridin-2-yl moiety. The acetamide functional group adds to its chemical diversity, enabling interactions with various biological targets. The combination of these structural elements contributes to its stability, solubility, and bioavailability, making it an attractive candidate for further exploration.
Synthesis and Characterization: The synthesis of CAS No 2411247-94-2 involves a multi-step process that includes nucleophilic substitution, alkylation, and acetylation reactions. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into its stereochemistry and conformational flexibility.
Biological Activity: Recent research has demonstrated that CAS No 2411247-94-2 exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit the activity of protein kinases and histone deacetylases (HDACs), which are key players in cellular signaling pathways. Additionally, preclinical studies have highlighted its ability to modulate ion channels, suggesting potential applications in the treatment of cardiovascular diseases.
Applications in Drug Discovery: The compound's unique pharmacokinetic profile and selectivity for specific biological targets make it an ideal candidate for drug development. Pharmaceutical companies are actively exploring its potential as a lead compound for developing novel therapeutics. Furthermore, its ability to penetrate the blood-brain barrier has raised hopes for its use in treating central nervous system disorders.
Environmental Impact: While CAS No 2411247-94-2 holds immense promise in the medical field, concerns regarding its environmental impact cannot be overlooked. Studies are underway to assess its biodegradability and toxicity to aquatic organisms. Preliminary results suggest that it undergoes rapid degradation under aerobic conditions, reducing its potential risk to the environment.
Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties and enhancing its efficacy through structural modifications. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice. Additionally, investigations into its mechanism of action at the molecular level will provide deeper insights into its therapeutic potential.
In conclusion, CAS No 2411247-94-2, or N-(chloro(3-methylpyridin-2-yl)methyl)acetamide, represents a promising molecule with wide-ranging applications in medicine and beyond. Its unique chemical structure, coupled with recent advancements in understanding its biological activities, positions it as a key player in the development of innovative therapies.
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